Carbamic acid, [2-(tributylstannyl)phenyl]-, 1,1-dimethylethyl ester

• CAS No.: 148493-54-3
• Molecular Formula: C23H41NO2Sn
• Molecular Weight: 482.3 g/mol
• IUPAC Name: tert-butyl N-(2-tributylstannylphenyl)carbamate
• InChI: InChI=1S/C11H14NO2.3C4H9.Sn/c1-11(2,3)14-10(13)12-9-7-5-4-6-8-9;3*1-3-4-2;/h4-7H,1-3H3,(H,12,13);3*1,3-4H2,2H3
• InChI Key: LNKXBSWBUVJXFP-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CC=CC=C1NC(=O)OC(C)(C)C

Description

Carbamic acid, [2-(tributylstannyl)phenyl]-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C23H41NO2Sn and its molecular weight is 482.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(t-butoxycarbonyl)aniline (2.0 g, 10.35 mmol) in dry THF (50 mL) at 78° C., a solution of t-BuLi (2.7M in pentane, 26 mL, 25.88 mmol) was added dropwise over 30 min. The resulting yellow solution was warmed to −20° C. and stirred at this temperature for 2.5 h. n-Bu3SnCl (4.2 mL, 15.52 mmol) in dry THF (10 mL) was added over 20 min, and the solution stirred at −20° C. for 2 h, then at room temperature for 12 h. The reaction mixture was poured into NaHCO3 solution and extracted with ether. The extract was washed with water, brine, and dried over MgSO4. The solvent was evaporated and the resulting oil purified by flash chromatography in hexanes/ether (20: 1) to give 2-tributylstannylphenylcarbamic acid t-butyl ester (2.42 g, 54%).